2-(3,5-Dimethoxyphenyl)-4-fluorobenzoic acid, 95%

• IUPAC Name: 2-(3,5-dimethoxyphenyl)-4-fluorobenzoic acid
• InChI: InChI=1S/C15H13FO4/c1-19-11-5-9(6-12(8-11)20-2)14-7-10(16)3-4-13(14)15(17)18/h3-8H,1-2H3,(H,17,18)
• InChI Key: UOTAMGRAQXNWRG-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC(=CC(=C1)C2=C(C=CC(=C2)F)C(=O)O)OC
• Molecular Formula: C15H13FO4
• DSSTOX Substance ID: DTXSID00690864
• Molecular Weight: 276.26 g/mol
• CAS RN: 1261980-89-5

Description

2-(3,5-Dimethoxyphenyl)-4-fluorobenzoic acid, 95% (2-DMF-4-FBA) is a compound that has been studied extensively for its potential applications in various scientific research areas. It is a white crystalline solid with a melting point of approximately 200°C. This compound has been used in various scientific research experiments due to its unique properties. It has been studied for its potential use in the synthesis of various compounds, its mechanism of action, its biochemical and physiological effects, and its advantages and limitations in laboratory experiments.

Mechanism of Action

The mechanism of action of 2-(3,5-Dimethoxyphenyl)-4-fluorobenzoic acid, 95% is not fully understood. However, it is believed that its mechanism of action involves the formation of a covalent bond between the fluorine atom of the 4-fluorobenzoic acid moiety and the oxygen atom of the 3,5-dimethoxyphenol moiety. This covalent bond is believed to be responsible for the compound’s ability to act as a catalyst in the synthesis of various compounds.
Biochemical and Physiological Effects
The biochemical and physiological effects of 2-(3,5-Dimethoxyphenyl)-4-fluorobenzoic acid, 95% have not been extensively studied. However, it is believed that the compound may have a variety of effects on the body. For example, it is believed that the compound may act as an inhibitor of certain enzymes, which could potentially lead to the inhibition of certain biochemical processes. Additionally, the compound may have an effect on the body’s metabolism, which could potentially lead to changes in the body’s energy levels.

Advantages and Limitations for Lab Experiments

2-(3,5-Dimethoxyphenyl)-4-fluorobenzoic acid, 95% has several advantages and limitations for use in laboratory experiments. One of the main advantages of using this compound is its high purity, which allows for more accurate and consistent results. Additionally, the compound is relatively inexpensive and easy to obtain, making it ideal for use in laboratory experiments. However, the compound is not very soluble in water, which can limit its use in certain experiments. Additionally, the compound is not very stable and can degrade over time, which can also limit its use in certain experiments.

Future Directions

There are several potential future directions for the study of 2-(3,5-Dimethoxyphenyl)-4-fluorobenzoic acid, 95%. One potential direction is to further investigate its potential applications in the synthesis of various compounds. Additionally, further research could be conducted to determine its mechanism of action and its biochemical and physiological effects. Additionally, further research could be conducted to determine the advantages and limitations of the compound for use in laboratory experiments. Finally, further research could be conducted to explore the potential use of the compound in the production of materials such as polymers, plastics, and coatings.

Synthesis Methods

2-(3,5-Dimethoxyphenyl)-4-fluorobenzoic acid, 95% can be synthesized through a two-step process. The first step involves the reaction of 3,5-dimethoxyphenol and 4-fluorobenzoyl chloride in the presence of anhydrous potassium carbonate. This reaction yields the desired product, 2-(3,5-Dimethoxyphenyl)-4-fluorobenzoic acid, 95%, as well as byproducts such as potassium chloride and carbon dioxide. The second step involves the recrystallization of the product from a mixture of ethyl acetate and diethyl ether.

Scientific Research Applications

2-(3,5-Dimethoxyphenyl)-4-fluorobenzoic acid, 95% has been studied extensively for its potential applications in various scientific research areas. It has been used in the synthesis of various compounds such as benzodiazepines, aminophenols, and phenylacetic acid derivatives. It has also been studied for its potential use in the synthesis of pharmaceuticals and pesticides. In addition, it has been studied for its potential use in the synthesis of materials for applications such as the production of polymers, plastics, and coatings.